Cas no 93384-33-9 (Peptones, swine)

Peptones derived from swine are high-quality protein hydrolysates obtained through enzymatic or acidic digestion of porcine tissues. These peptones are rich in amino acids, peptides, and essential nutrients, making them ideal for microbiological and cell culture applications. Their balanced composition supports robust microbial growth and enhances fermentation processes. Swine peptones are particularly valued for their consistency, solubility, and bioavailability, ensuring reliable performance in industrial and laboratory settings. They serve as a key component in nutrient media for bacteria, yeast, and mammalian cell cultivation. The product is processed under stringent quality controls to meet regulatory standards, ensuring purity and reproducibility for research and production needs.
Peptones, swine structure
Peptones, swine structure
Product Name:Peptones, swine
CAS No:93384-33-9
MF:
MW:
CID:816874
Update Time:2025-06-09

Peptones, swine Chemical and Physical Properties

Names and Identifiers

    • Peptones, swine
    • peptones, meat, swine
    • Peptone from porcine heart

Peptones, swine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Peptones, swine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
77180-100G
Peptones, swine
93384-33-9 suitable for microbiology
100G
502.68 2021-05-21
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
77180-500G
Peptones, swine
93384-33-9
500g
¥1255.77 2023-10-22
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
93926-500G
Peptones, swine
93384-33-9 suitable for microbiology
500G
2234.03 2021-05-21

Additional information on Peptones, swine

Comprehensive Analysis of Peptones, swine (CAS No. 93384-33-9): Applications, Benefits, and Industry Trends

Peptones, swine (CAS No. 93384-33-9) are a class of enzymatically or chemically digested proteins derived from swine tissues, widely utilized in microbiology, biotechnology, and pharmaceutical industries. These peptone products serve as essential nitrogen sources in culture media, fostering the growth of microorganisms, including bacteria, yeast, and fungi. With the increasing demand for high-quality peptones in vaccine production, diagnostic kits, and cell culture applications, swine-derived peptones have gained prominence due to their balanced amino acid profile and cost-effectiveness.

The unique composition of Peptones, swine includes peptides, free amino acids, and trace elements, making them ideal for microbial fermentation processes. Researchers and manufacturers frequently search for "best peptones for bacterial growth" or "alternatives to animal-free peptones," reflecting the industry's focus on optimizing yields while addressing ethical and regulatory concerns. Notably, CAS 93384-33-9 is often compared to plant-based hydrolysates, but its superior performance in fastidious organism cultivation maintains its relevance.

In recent years, the spotlight on sustainable bioprocessing has influenced how swine peptones are sourced and produced. Questions like "Are peptones from swine GMO-free?" or "How to sterilize peptone solutions?" highlight user concerns about safety and compliance. Advances in filtration and quality control ensure that Peptones, swine meet stringent standards for endotoxin levels and batch consistency, critical for sensitive applications like vaccine development and biopharmaceutical manufacturing.

From an SEO perspective, terms such as "buy Peptones swine CAS 93384-33-9" and "peptone solubility in water" rank highly, underscoring commercial and technical interests. The product's versatility extends to food microbiology (e.g., pathogen detection) and even alternative protein research, aligning with trends like cellular agriculture. As industries prioritize scalable nutrient media, the role of swine-derived peptones in reducing production costs while maintaining efficacy remains a key discussion point.

To address evolving market needs, suppliers now offer customized peptone blends, including low-sodium or vitamin-enriched variants. Searches for "peptone storage conditions" or "shelf life of swine peptones" emphasize the need for clear handling guidelines. With CAS No. 93384-33-9 being a benchmark in the field, ongoing research explores its synergy with synthetic growth factors to further enhance cell density in bioreactors.

In conclusion, Peptones, swine (CAS No. 93384-33-9) continue to be indispensable in life sciences due to their nutritional richness and adaptability. Whether for academic labs investigating "peptone-based media formulations" or industrial players optimizing "large-scale microbial production," this product category exemplifies the intersection of tradition and innovation in biotechnology.

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